1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone

• IUPAC Name: 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]ethanone
• InChI: InChI=1S/C13H15N3O3S/c1-16-8-14-15-13(16)20-7-10(17)9-4-5-11(18-2)12(6-9)19-3/h4-6,8H,7H2,1-3H3
• InChI Key: XIDVELJSKUOPSB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NN=C1SCC(=O)C2=CC(=C(C=C2)OC)OC
• Molecular Formula: C13H15N3O3S
• Molecular Weight: 293.34 g/mol

Description

1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and materials science.

Mechanism of Action

The mechanism of action of 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone exhibits anti-inflammatory, analgesic, and antipyretic effects. It has also been found to inhibit the growth of cancer cells and to improve cognitive function in animal models of Alzheimer's disease. In addition, it has been shown to have herbicidal activity.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone in lab experiments is its potential to exhibit multiple biological activities. This makes it a versatile compound that can be used in various research areas. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several future directions for research on 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone. One area of interest is its potential as an anticancer agent. Further studies are needed to determine its efficacy and safety in treating different types of cancer. Another area of interest is its potential as a treatment for Alzheimer's disease. Studies are needed to determine its effects on cognitive function in humans. In addition, further research is needed to fully understand its mechanism of action and to design experiments to fully elucidate its effects.

Synthesis Methods

The synthesis of 1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone involves the reaction of 1-(3,4-dimethoxyphenyl)ethanone with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with methyl iodide and potassium carbonate to yield the final compound.

Scientific Research Applications

1-(3,4-dimethoxyphenyl)-2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethanone has been studied for its potential applications in various fields. In medicine, it has been found to exhibit anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential as an anticancer agent and as a treatment for Alzheimer's disease. In agriculture, it has been investigated for its potential use as a herbicide. In materials science, it has been studied for its potential use as a corrosion inhibitor.